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Compound of Interest

Compound Name: 1,5-Dichlorohexamethyitrisiloxane

Cat. No.: B1585065

This guide provides a comprehensive overview of the synthetic pathways for 1,5-
dichlorohexamethyltrisiloxane, a crucial intermediate in modern materials science. Tailored
for researchers and chemical development professionals, this document delves into the core
chemical principles, outlines detailed experimental protocols, and offers insights into the
causality behind methodological choices, ensuring a blend of theoretical knowledge and
practical applicability.

Introduction: The Significance of 1,5-
Dichlorohexamethyltrisiloxane

1,5-Dichlorohexamethyltrisiloxane, with the chemical formula CeH1sCl202Si3, is a linear
siloxane featuring a three-silicon backbone terminated by reactive chlorine atoms.[1][2] This
structure makes it an exceptionally versatile building block for the synthesis of advanced
silicone polymers, surface modification agents, and high-performance materials.[3][4] Its ability
to introduce a flexible trisiloxane unit into larger molecular architectures is highly valued in
industries ranging from electronics and automotive to cosmetics and coatings.[1][4]
Understanding its synthesis is key to controlling the properties of a vast array of downstream
products.

Table 1: Physicochemical Properties of 1,5-Dichlorohexamethyltrisiloxane
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Property Value Source(s)
CAS Number 3582-71-6 [2]
Molecular Weight 277.36 g/mol [1][4]

bis[[chloro(dimethyl)silylloxy]-
IUPAC Name _[[ _( yDsilyljoxy] [1][2]
dimethylsilane

Appearance Colorless clear liquid [51[6]
Melting Point -53 °C [1][4]
Boiling Point 184 °C [11[7]
Density 1.018 g/mL at 25 °C [6][7]

Core Synthetic Strategies: Mastering Siloxane
Chemistry

The synthesis of a specific short-chain linear siloxane like 1,5-dichlorohexamethyltrisiloxane
IS not a trivial endeavor. It requires precise control over two fundamental types of reactions in
organosilicon chemistry: the hydrolysis of chlorosilanes and the equilibration of siloxane bonds.

e Hydrolysis of Chlorosilanes: This is the primary method for creating the foundational siloxane
(Si-O-Si) bonds. Dichlorodimethylsilane (DCMS) is a common precursor which, upon
reaction with water, rapidly hydrolyzes to form silanols (Si-OH). These intermediates are
highly unstable and readily condense, eliminating water to form a mixture of cyclic and linear
polydimethylsiloxanes.[8][9] While this process is excellent for producing bulk silicones,
controlling it to yield a specific short-chain oligomer is challenging due to the high reactivity
of the intermediates.[9]

» Siloxane Bond Equilibration: This is the most powerful and controlled method for producing
linear siloxanes of a defined length.[10] The principle lies in the fact that siloxane bonds are
labile and can be cleaved and reformed under catalytic conditions (acidic or basic).[10][11]
By reacting a source of dimethylsiloxy units, typically a cyclic siloxane like
octamethylcyclotetrasiloxane (Da), with a chain-terminating agent, one can control the
average length of the resulting linear polymers. For the synthesis of 1,5-
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dichlorohexamethyltrisiloxane, the chain terminator must be a source of
chlorodimethylsilyl groups.

Primary Synthesis Pathway: Catalytic Equilibration
of Siloxanes

This pathway represents the most logical and controllable method for synthesizing 1,5-
dichlorohexamethyltrisiloxane with a high yield. The strategy involves the ring-opening of a
cyclic siloxane and its reaction with a chlorine-containing disiloxane or dichlorosilane, which
acts as a "chain stopper" to cap the ends of the newly formed linear chain.

The overall reaction can be conceptualized as the redistribution of siloxane units between the
cyclic monomer and the chlorine-ended chain terminator until a thermodynamic equilibrium is

reached, favoring the desired short-chain product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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